Cas no 2411229-90-6 (3-({1-(2-fluoroethyl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride)

• Product Name: 3-({1-(2-fluoroethyl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride
• CAS No: 2411229-90-6
• MF: C₁₂H₁₃F₂N₃O₂S
• MW: 301.312328100204
• CID: 5379536
• PubChem ID: 154879439
• Update Time: 2025-06-08

3-({1-(2-fluoroethyl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[[[1-(2-Fluoroethyl)-1H-pyrazol-3-yl]amino]methyl]benzenesulfonyl fluoride
• 3-({1-(2-fluoroethyl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C12H13F2N3O2S/c13-5-7-17-6-4-12(16-17)15-9-10-2-1-3-11(8-10)20(14,18)19/h1-4,6,8H,5,7,9H2,(H,15,16)
• InChI Key： AZYLKGAFERSCMN-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(CNC2C=CN(CCF)N=2)=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 457.2±40.0 °C(Predicted)
• pka: 2.56±0.30(Predicted)

Additional information on 3-({1-(2-fluoroethyl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride

Comprehensive Analysis of 3-({1-(2-fluoroethyl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride (CAS No. 2411229-90-6)

The compound 3-({1-(2-fluoroethyl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride (CAS No. 2411229-90-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a fluorinated pyrazole moiety and a sulfonyl fluoride group, make it a valuable building block for the development of novel therapeutics. Researchers are particularly interested in its potential applications as a covalent inhibitor, leveraging the reactivity of the sulfonyl fluoride group to target specific enzymes or proteins.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of a 2-fluoroethyl group in this molecule aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. This compound's pyrazole core is also noteworthy, as pyrazole derivatives are widely explored for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

The sulfonyl fluoride functional group is a key highlight of this molecule, as it has emerged as a privileged warhead in covalent drug discovery. Covalent inhibitors, which form irreversible or reversible bonds with their targets, are gaining traction in the pharmaceutical industry. The sulfonyl fluoride group's ability to selectively modify amino acid residues, such as tyrosine or lysine, makes it an attractive tool for probing protein function and developing targeted therapies. This has led to increased searches for "sulfonyl fluoride covalent inhibitors" and "fluorinated pyrazole derivatives" in scientific literature and patent databases.

From a synthetic chemistry perspective, the preparation of 3-({1-(2-fluoroethyl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride involves multi-step organic transformations. The introduction of the fluoroethyl group typically requires careful handling of fluorinating reagents, while the sulfonyl fluoride moiety is often installed via late-stage functionalization. Researchers are actively investigating greener and more efficient synthetic routes to this compound, reflecting the broader shift toward sustainable chemistry practices.

The potential applications of this compound extend beyond drug discovery. Its unique structure makes it a candidate for materials science applications, particularly in the development of fluorinated polymers or surface modifiers. The sulfonyl fluoride group's reactivity could enable the creation of novel materials with tailored properties, such as improved durability or selective binding capabilities. This interdisciplinary potential has sparked interest in queries like "fluorinated benzene sulfonyl fluoride applications" and "pyrazole-based materials."

Quality control and analytical characterization of 2411229-90-6 are critical aspects of its research and development. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are typically employed to confirm its structure and purity. The compound's stability under various conditions is also an important consideration, particularly for researchers exploring its use in biological systems or material formulations.

As the scientific community continues to explore the potential of 3-({1-(2-fluoroethyl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride, its role in addressing current challenges in healthcare and materials science becomes increasingly apparent. The compound represents an excellent example of how strategic molecular design, combining fluorination with reactive functional groups, can yield molecules with unique properties and broad applicability. Future research directions may include optimization of its synthetic accessibility, expansion of its biological activity profile, and exploration of novel applications in emerging technologies.